2-(cyclopentyloxy)-N-(2,6-difluorophenyl)isonicotinamide

• IUPAC Name: 2-cyclopentyloxy-N-(2,6-difluorophenyl)pyridine-4-carboxamide
• InChI: InChI=1S/C17H16F2N2O2/c18-13-6-3-7-14(19)16(13)21-17(22)11-8-9-20-15(10-11)23-12-4-1-2-5-12/h3,6-10,12H,1-2,4-5H2,(H,21,22)
• InChI Key: RORWMOUJAUCZNN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)OC2=NC=CC(=C2)C(=O)NC3=C(C=CC=C3F)F
• Molecular Formula: C17H16F2N2O2
• Molecular Weight: 318.32 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and X-ray crystallography.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. The reactivity of a compound can provide valuable information about its chemical properties and potential uses.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, boiling point, solubility, and stability, are usually determined through a series of experiments.

Mechanism of Action

If the compound is a drug or has some biological activity, its mechanism of action would be studied. This involves understanding how the compound interacts with biological systems at the molecular level.

Safety and Hazards

The safety and potential hazards associated with a compound are usually determined through toxicology studies. These studies assess the potential harm that the compound could cause to humans or the environment.

Future Directions

Future directions could involve further studies to better understand the compound’s properties or potential applications. This could include more in-depth studies of its mechanism of action, or the development of new synthesis methods to improve its yield or purity.